Cas no 325986-92-3 (4-(diethylsulfamoyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide)

• Product Name: 4-(diethylsulfamoyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• CAS No: 325986-92-3
• MF: C₂₀H₂₅N₃O₄S₂
• MW: 435.560202360153
• CID: 6598190
• PubChem ID: 1067682
• Update Time: 2025-07-08

4-(diethylsulfamoyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide
• 4-(diethylsulfamoyl)-N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)benzamide
• AKOS001059535
• F0174-0249
• SR-01000419898
• SR-01000419898-1
• 325986-92-3
• Z56879932
• EU-0003544
• 4-(N,N-diethylsulfamoyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)benzamide
• Oprea1_676838
• Benzamide, 4-[(diethylamino)sulfonyl]-N-(4,5,6,7-tetrahydro-5,5-dimethyl-7-oxo-2-benzothiazolyl)-

• Inchi： 1S/C20H25N3O4S2/c1-5-23(6-2)29(26,27)14-9-7-13(8-10-14)18(25)22-19-21-15-11-20(3,4)12-16(24)17(15)28-19/h7-10H,5-6,11-12H2,1-4H3,(H,21,22,25)
• InChI Key： BUXJHRQSEVIZEP-UHFFFAOYSA-N
• SMILES： C(NC1=NC2CC(C)(C)CC(=O)C=2S1)(=O)C1=CC=C(S(N(CC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 435.12864863g/mol
• Monoisotopic Mass: 435.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.314±0.06 g/cm3(Predicted)
• pka: 6.25±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-(diethylsulfamoyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide

Comprehensive Overview of 4-(diethylsulfamoyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide (CAS No. 325986-92-3)

The compound 4-(diethylsulfamoyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide (CAS No. 325986-92-3) is a highly specialized organic molecule with a unique structural framework. Its complex name reflects the presence of multiple functional groups, including a diethylsulfamoyl moiety, a benzamide core, and a 5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazole unit. These features make it a subject of interest in pharmaceutical and chemical research, particularly in the development of novel bioactive compounds.

In recent years, the demand for sulfonamide-based derivatives has surged due to their diverse biological activities. Researchers are actively exploring the potential of 4-(diethylsulfamoyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide in areas such as enzyme inhibition and targeted drug delivery. Its benzothiazole component is particularly noteworthy, as this heterocyclic scaffold is frequently associated with antimicrobial, anti-inflammatory, and anticancer properties. This aligns with current trends in precision medicine and the search for small-molecule therapeutics with high specificity.

The synthesis of CAS No. 325986-92-3 involves multi-step organic reactions, often requiring careful optimization to achieve high yields and purity. Key challenges include the introduction of the diethylsulfamoyl group and the formation of the benzamide linkage. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for characterizing this compound, ensuring its structural integrity for research applications. These methodologies are frequently searched by chemists seeking to validate similar complex molecules.

From a commercial perspective, 4-(diethylsulfamoyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide is primarily utilized by academic institutions and pharmaceutical companies engaged in drug discovery programs. Its molecular architecture offers opportunities for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry. Given the growing emphasis on computational chemistry and AI-driven drug design, this compound serves as a valuable template for virtual screening and molecular docking simulations.

Environmental and safety considerations are also critical when handling CAS No. 325986-92-3. While not classified as hazardous under standard regulations, proper laboratory practices must be followed to minimize exposure. Researchers often inquire about storage conditions and solubility profiles, which are essential for experimental reproducibility. The compound’s stability in various solvents, including DMSO and methanol, is frequently discussed in scientific forums.

Looking ahead, the potential applications of 4-(diethylsulfamoyl)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)benzamide may expand into emerging fields such as proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. These cutting-edge therapeutic modalities are gaining traction in the pharmaceutical industry, driving interest in versatile building blocks like this compound. Its sulfonamide and benzothiazole motifs could play pivotal roles in designing next-generation drugs.

In summary, CAS No. 325986-92-3 represents a fascinating intersection of chemistry and biology. Its intricate structure and functional diversity make it a compelling candidate for further investigation. As the scientific community continues to explore small-molecule modulators and heterocyclic chemistry, this compound is poised to remain relevant in both academic and industrial research settings.